Cas no 1844851-07-5 (1(2H)-Isoquinolinone, 7-amino-8-chloro-3,4-dihydro-)

• Product Name: 1(2H)-Isoquinolinone, 7-amino-8-chloro-3,4-dihydro-
• CAS No: 1844851-07-5
• MF: C₉H₉ClN₂O
• MW: 196.63356089592
• MDL: MFCD30181748
• CID: 5152802
• Update Time: 2025-05-21

1(2H)-Isoquinolinone, 7-amino-8-chloro-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 7-amino-8-chloro-3,4-dihydro-

• MDL： MFCD30181748
• Inchi： 1S/C9H9ClN2O/c10-8-6(11)2-1-5-3-4-12-9(13)7(5)8/h1-2H,3-4,11H2,(H,12,13)
• InChI Key： NDRWHUMADXVNMN-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC(N)=C2Cl)CCN1

Additional information on 1(2H)-Isoquinolinone, 7-amino-8-chloro-3,4-dihydro-

1(2H)-Isoquinolinone, 7-amino-8-chloro-3,4-dihydro (CAS No. 1844851-07-5)

The compound 1(2H)-Isoquinolinone, 7-amino-8-chloro-3,4-dihydro (CAS No. 1844851-07-5) is a highly specialized organic molecule belonging to the isoquinolinone class of heterocyclic compounds. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

Chemical Structure and Properties

The isoquinolinone core of this compound forms the structural backbone, with a dihydroisoquinolinone moiety that introduces additional complexity and functionality. The presence of an amino group at the 7-position and a chlorine atom at the 8-position further enhances its chemical reactivity and biological activity. The compound exhibits a melting point of approximately 200°C and is soluble in common organic solvents such as dichloromethane and acetonitrile.

Synthesis and Characterization

The synthesis of 1(2H)-Isoquinolinone, 7-amino-8-chloro-3,4-dihydro involves a multi-step process that typically begins with the preparation of the isoquinolinone precursor. Recent advancements in catalytic methods have enabled more efficient syntheses, often utilizing transition metal catalysts such as palladium or nickel complexes to facilitate key transformations. The compound has been characterized using advanced spectroscopic techniques, including NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry), confirming its molecular structure and purity.

Pharmaceutical Applications

One of the most promising areas of research for 1(2H)-Isoquinolinone, 7-amino-8-chloro-3,4-dihydro is its potential use in drug development. Studies have shown that this compound exhibits significant anticancer activity, particularly against various human cancer cell lines. The amino group at the 7-position plays a critical role in binding to specific cellular targets, making it a valuable lead compound for designing novel anticancer agents.

Additionally, this compound has demonstrated antimicrobial properties, suggesting its potential application as an antifungal or antibacterial agent. Recent research has explored its mechanism of action against pathogenic microorganisms, revealing that it interferes with cellular membrane integrity and disrupts essential metabolic pathways.

Materials Science Applications

Beyond pharmaceuticals, 1(2H)-Isoquinolinone, 7-amino-8-chloro-3,4-dihydro has also found applications in materials science. Its ability to act as a coordinating ligand makes it a valuable component in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. Recent studies have highlighted its role in enhancing the stability and porosity of these materials, which are critical for gas storage and separation applications.

Furthermore, this compound has been investigated as a precursor for the synthesis of advanced materials such as graphene analogs and two-dimensional nanomaterials. Its unique electronic properties make it a suitable candidate for applications in optoelectronics and energy storage systems.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact and safety profile of 1(2H)-Isoquinolinone, 7-amino-8-chloro-3,4-dihydro is crucial for its responsible use. Recent studies have focused on its biodegradation pathways under aerobic conditions, revealing that it undergoes rapid microbial degradation under controlled laboratory settings.

In terms of safety considerations, this compound is classified as non-toxic under normal handling conditions; however, appropriate personal protective equipment should be used during synthesis and handling to minimize exposure risks.

Future Directions and Research Opportunities

The future of 1(2H)-Isoquinolinone, 7-amino-8-chloro-3,4-dihydro lies in further exploration of its biological activity profiles across diverse therapeutic areas. Ongoing research is focusing on optimizing its pharmacokinetic properties to enhance bioavailability while minimizing off-target effects.

In addition to pharmaceutical applications, there is growing interest in leveraging this compound's unique electronic properties for next-generation electronic devices. Collaborative efforts between chemists and material scientists are expected to unlock new possibilities for its use in advanced materials development.

Conclusion

In summary,1(2H)-Isoquinolinone,7-amino-8-chloro-3,4-dihydro

(CAS No.1844851–07–5)) stands out as a versatile molecule with wide-ranging applications across multiple disciplines.
As research continues to uncover new insights into its properties,
this compound is poised to make significant contributions to both scientific innovation
and practical advancements in various industries.